Cas no 2229584-30-7 (1-(2-Chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(2-Chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2229584-30-7
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 6448737
• PubChem ID: 165691440
• Update Time: 2025-05-21

1-(2-Chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2229584-30-7
• 1-(2-chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1976904
• 1-(2-Chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine

• Inchi： 1S/C12H16ClNO/c1-11(2)7-12(11,14)10-8(13)5-4-6-9(10)15-3/h4-6H,7,14H2,1-3H3
• InChI Key： GBNYYCRMHFZFTH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1(CC1(C)C)N)OC

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2-Chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 1-(2-Chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229584-30-7)

The compound 1-(2-Chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229584-30-7) is a structurally unique molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its distinctive cyclopropane ring, coupled with a chloro-methoxy phenyl group, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications due to its molecular stability and reactivity, which align with current trends in green chemistry and sustainable synthesis.

In recent years, the demand for specialty chemicals like 1-(2-Chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine has surged, driven by advancements in drug discovery and crop protection. This compound's ability to act as a building block for more complex molecules has made it a focal point in high-throughput screening and medicinal chemistry. Its CAS No. 2229584-30-7 is frequently searched in academic and industrial databases, reflecting its growing relevance.

One of the key features of 1-(2-Chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine is its potential role in addressing antimicrobial resistance (AMR), a global health concern. Researchers are investigating its derivatives for their efficacy against resistant strains, aligning with the World Health Organization's (WHO) priorities. Additionally, its application in precision agriculture highlights its versatility, as it can be tailored to enhance crop yields while minimizing environmental impact.

The synthesis of 1-(2-Chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine often involves catalyzed cyclopropanation and selective functionalization, techniques that are central to modern organic chemistry. These methods are not only efficient but also reduce waste, catering to the principles of circular economy. As industries shift toward eco-friendly processes, this compound's synthetic pathways are being optimized to meet regulatory standards and consumer expectations.

From a commercial perspective, 1-(2-Chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine is gaining traction in markets focused on innovative materials and biotechnology. Its CAS No. 2229584-30-7 is often associated with patents and proprietary technologies, underscoring its economic value. Companies are investing in scalable production methods to meet the rising demand, particularly in regions with robust life sciences sectors.

In conclusion, 1-(2-Chloro-6-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229584-30-7) represents a convergence of scientific innovation and industrial applicability. Its multifaceted roles in pharmaceuticals, agriculture, and sustainable chemistry make it a compound of enduring interest. As research continues to uncover new possibilities, its prominence in both academic and commercial spheres is expected to grow.